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Compound of Interest

Compound Name: IACS-8803

Cat. No.: B15613911

This document provides essential safety and logistical information for the proper disposal of
IACS-8803, a potent STING (Stimulator of Interferon Genes) agonist used in immunological
and cancer research. Adherence to these procedures is critical for maintaining a safe
laboratory environment and ensuring regulatory compliance.

IACS-8803 Safety and Handling Profile

According to the Safety Data Sheet (SDS) for IACS-8803 disodium, the compound is not
classified as a hazardous substance or mixture.[1] However, as a standard laboratory practice,
appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab
coat, should be worn when handling the compound to avoid inhalation and contact with eyes
and skin.[1] In case of contact, standard first-aid measures should be followed.[1]

Storage and Stability:

For optimal stability, IACS-8803 and its salt forms should be stored under specific conditions to
prevent degradation. Unused and stock solutions should be managed as valuable research
materials until they are designated as waste.
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Storage

Storage

Shelf Life (in Special
Form Temperature Temperature .
solvent) Conditions
(Short Term) (Long Term)
-80°C (6 Dry, dark, sealed
0-4°C (daysto -20°C (months to )
IACS-8803 months), -20°C from moisture.[2]
weeks) years)
(1 month) [3]
-80°C (6 Stored under
IACS-8803 N _
o Not specified -20°C months), -20°C nitrogen, away
disodium )
(1 month) from moisture.[4]

Step-by-Step Disposal Procedures for IACS-8803

While IACS-8803 is not classified as hazardous, it is prudent to follow established laboratory
chemical waste disposal procedures to ensure best practices in safety and environmental
responsibility.

Step 1: Waste Identification and Segregation

e Agqueous Solutions: Collect all aqueous waste solutions containing IACS-8803 in a
designated, clearly labeled waste container. Do not mix with solvent waste.

¢ Solid Waste: Collect unused or expired solid IACS-8803, as well as any lab materials heavily
contaminated with the compound (e.g., weighing boats, contaminated pipette tips), in a
separate, sealed container labeled for solid chemical waste.

o Sharps: Any needles or other sharps used for injections of IACS-8803 must be disposed of
in a designated sharps container.

Step 2: Container Labeling
All waste containers must be accurately and clearly labeled. The label should include:
e The words "Non-Hazardous Experimental Waste"

e The full chemical name: "IACS-8803" or "IACS-8803 disodium"
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e An approximate concentration and volume of the waste.
» The date the waste was first added to the container.
Step 3: Storage of Waste

Store waste containers in a designated satellite accumulation area (SAA) within the laboratory.
[5] Ensure that the storage area is away from general laboratory traffic and that incompatible
waste streams are properly segregated.[5] Containers should be kept closed except when
adding waste.

Step 4: Final Disposal

Arrange for the collection of the waste containers by your institution's Environmental Health
and Safety (EHS) office or a licensed chemical waste disposal contractor. Do not pour IACS-
8803 solutions down the drain unless explicitly permitted by your local regulations and EHS
office for non-hazardous materials.

IACS-8803 Mechanism of Action: The STING
Pathway

IACS-8803 is a cyclic dinucleotide (CDN) that acts as a potent agonist of the STING pathway.
[2][6][7] This pathway is a critical component of the innate immune system responsible for
detecting cytosolic DNA, which can be a sign of viral or bacterial infection or cellular damage.
[6] Activation of STING leads to the production of type | interferons and other pro-inflammatory
cytokines, which in turn stimulate an anti-tumor immune response.[6][7]
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Caption: Simplified signaling pathway of IACS-8803 activating the STING receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of IACS-8803: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613911#iacs-8803-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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